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Compound of Interest

Compound Name: 2-(4-Bromophenyl)thiophene

Cat. No.: B052010 Get Quote

An In-Depth Technical Guide to 2-(4-bromophenyl)thiophene

This technical guide provides a comprehensive overview of 2-(4-bromophenyl)thiophene, a

versatile heterocyclic compound with significant applications in materials science and drug

discovery. The document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, safety, synthesis, and

potential applications.

Chemical Identity and Properties
2-(4-bromophenyl)thiophene is an aromatic compound featuring a thiophene ring substituted

with a bromophenyl group.[1] Its chemical structure lends it unique electronic properties,

making it a valuable building block in the synthesis of advanced materials and pharmaceutical

intermediates.[1][2]

CAS Number: 40133-22-0[3][4][5]

Synonyms: Thiophene, 2-(4-bromophenyl)-; 2-(p-bromophenyl)thiophene; 1-Bromo-4-(thien-2-

yl)benzene[3][4]

The key physicochemical properties of 2-(4-bromophenyl)thiophene are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₀H₇BrS [1][3]

Molecular Weight 239.13 g/mol [1][4]

Appearance
White to light yellow powder or

crystal
[1][2]

Melting Point 95-100 °C [1][6]

Boiling Point 307.0 ± 17.0 °C (Predicted) [6]

Density 1.490 ± 0.06 g/cm³ (Predicted) [4][6]

Purity ≥ 97% (GC) [1][2]

Safety Data Sheet (SDS) Summary
It is crucial to handle 2-(4-bromophenyl)thiophene with appropriate safety precautions in a

laboratory setting. The following is a summary of its hazard and precautionary information.

Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H332: Harmful if inhaled.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or chemical splash goggles.[7]

Hand Protection: Wear appropriate protective gloves.[7]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or irritation is experienced.[7]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[7] Recommended

storage is at 2-8°C, protected from light.[6]

Experimental Protocols: Synthesis
The synthesis of 2-(4-bromophenyl)thiophene can be achieved via a Suzuki cross-coupling

reaction. A general and efficient laboratory-scale protocol is detailed below.

Objective: To synthesize 2-(4-bromophenyl)thiophene from 1-bromo-4-iodobenzene and

thiophene-2-boronic acid pinacol ester.[6]

Materials:

1-bromo-4-iodobenzene

Thiophene-2-boronic acid pinacol ester

Palladium catalyst (e.g., Pd(PPh₃)₄)

Anhydrous organic solvent (e.g., Tetrahydrofuran (THF), Dioxane)

Aqueous inorganic base (e.g., Na₂CO₃, K₂CO₃)

Reaction vessel (e.g., round-bottom flask)
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Stirring apparatus (magnetic stirrer)

Inert atmosphere setup (e.g., nitrogen or argon gas)

Heating and cooling system (e.g., heating mantle, ice bath)

Extraction and purification equipment (separatory funnel, rotary evaporator, column

chromatography setup)

Methodology:

Reaction Setup: In a dry round-bottom flask, under an inert atmosphere of argon or nitrogen,

combine 1-bromo-4-iodobenzene (1.0 equivalent), thiophene-2-boronic acid pinacol ester

(1.0-1.5 equivalents), and the palladium catalyst (0.005-0.1 equivalents).

Solvent Addition: Add the anhydrous organic solvent to the flask to dissolve the reactants.

The concentration of the limiting reagent (1-bromo-4-iodobenzene) should be maintained

between 0.5 M and 2 M.

Base Addition: Prepare an aqueous solution of the inorganic base (e.g., 2M K₂CO₃). Add the

base solution to the reaction mixture. The molar ratio of the limiting reagent to the base

should be between 1:1 and 1:3.

Reaction Conditions: Heat the reaction mixture with vigorous stirring to a temperature

between 50°C and 80°C. Monitor the reaction progress using a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract the product into an organic solvent like ethyl acetate or dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate. Remove the solvent under reduced pressure using a rotary evaporator. The crude

product can then be purified by column chromatography on silica gel to yield pure 2-(4-
bromophenyl)thiophene.
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The following diagrams illustrate the synthesis workflow and the diverse applications of 2-(4-
bromophenyl)thiophene.

Synthesis Workflow for 2-(4-bromophenyl)thiophene
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Caption: A flowchart of the Suzuki coupling synthesis of 2-(4-bromophenyl)thiophene.

Applications of 2-(4-bromophenyl)thiophene
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Caption: Key application areas for 2-(4-bromophenyl)thiophene and its derivatives.

Biological Activities and Applications
Thiophene-containing compounds are known to exhibit a wide range of biological activities,

including anti-inflammatory, antimicrobial, and anticancer properties.[8][9][10] While specific

signaling pathways for 2-(4-bromophenyl)thiophene are not extensively detailed in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b052010?utm_src=pdf-body
https://www.benchchem.com/product/b052010?utm_src=pdf-body
https://www.benchchem.com/product/b052010?utm_src=pdf-body-img
https://www.benchchem.com/product/b052010?utm_src=pdf-body
https://www.benchchem.com/product/b052010?utm_src=pdf-body-img
https://www.benchchem.com/product/b052010?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768136/
https://www.mdpi.com/2223-7747/11/4/539
https://encyclopedia.pub/entry/53827
https://www.benchchem.com/product/b052010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


literature, its role as a key intermediate allows for the synthesis of more complex molecules

with potential therapeutic value.[1][2]

The primary applications for 2-(4-bromophenyl)thiophene are in:

Organic Electronics: It is a crucial building block for organic semiconductors, conductive

polymers, and materials used in OLEDs and photovoltaic devices.[1][2] Its structure

contributes to the stability and charge transport properties required for these applications.[1]

Pharmaceuticals and Agrochemicals: It serves as a versatile intermediate in the synthesis of

various functionalized compounds for the pharmaceutical and agrochemical industries.[1][2]

Research and Development: The compound is also used in the development of fluorescent

dyes for biological imaging applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(4-bromophenyl)thiophene CAS number and safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052010#2-4-bromophenyl-thiophene-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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